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Compound of Interest

Compound Name: C.l. Mordant red 94

Cat. No.: B12377907

For Researchers, Scientists, and Drug Development Professionals

C.l. Mordant Red 94 is a synthetic dye belonging to the single azo class of compounds. While
primarily utilized in the textile industry for its vibrant red hue and mordant dyeing properties, its
chemical characteristics may be of interest to researchers in various scientific fields. This
technical guide provides a consolidated overview of its known synonyms, chemical and
physical properties, and a generalized experimental workflow for the evaluation of mordant
dyes in a research context.

Synonyms and Identifiers

A comprehensive list of synonyms and identifiers for C.I. Mordant Red 94 is presented in Table
1. This information is crucial for accurate identification and cross-referencing in scientific
literature and chemical databases.

Table 1: Synonyms and Identifiers for C.l. Mordant Red 94
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Category Identifier

Common Name C.l. Mordant Red 94
C.l. Name C.l. 18841[1]

CAS Number 61931-83-7[1]

sodium p-[4,5-dihydro-4-[(2-hydroxy-5-methyl-3-
IUPAC Name nitrophenyl)azo]-3-methyl-5-oxo-1H-pyrazol-1-
yl]benzenesulphonate[2][3]

Eriochrom Red G, Chrome Fast Red NL,

Other Synonyms
Chrome Red GS[1]

Chemical and Physical Properties

The fundamental chemical and physical properties of C.I. Mordant Red 94 are summarized in
Table 2. These data points are essential for understanding the compound's behavior in various
experimental settings.

Table 2: Chemical and Physical Properties of C.I. Mordant Red 94

Property Value

Molecular Formula C17H14NsNaO7S[1]
Molecular Weight 455.38 g/mol [1]
Molecular Structure Single azo class[1]
Appearance Red solid (inferred)

Manufacturing Methods

The synthesis of C.I. Mordant Red 94 involves a two-step process:

» Diazotization: 2-Amino-4-methyl-6-nitrophenol is diazotized.[1]
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e Coupling: The resulting diazonium salt is coupled with 4-(3-Methyl-5-ox0-4,5-dihydropyrazol-
1-yl)benzenesulfonic acid.[1]

Experimental Protocols

Extensive searches for specific experimental protocols detailing the application of C.l. Mordant
Red 94 in biological research, drug development, or related scientific fields did not yield any
established methodologies. Its classification as a dye reagent suggests potential utility in
staining or labeling applications; however, specific protocols for such uses are not readily
available in the public domain.

Generalized Experimental Workflow for Mordant Dye
Evaluation

In the absence of specific protocols for C.I. Mordant Red 94, a generalized workflow for
evaluating a mordant dye for a hypothetical research application, such as cellular staining, is
presented below. This logical framework can guide researchers in assessing the suitability of
this or similar compounds for their specific needs.

— s ——

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


http://www.worlddyevariety.com/mordant-dyes/mordant-red-94.html
https://www.benchchem.com/product/b12377907?utm_src=pdf-body
https://www.benchchem.com/product/b12377907?utm_src=pdf-body
https://www.benchchem.com/product/b12377907?utm_src=pdf-body
https://www.benchchem.com/product/b12377907?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Generalized workflow for evaluating a mordant dye in a research application.

This diagram illustrates the key stages in assessing a mordant dye, from initial preparation and
application to the final analysis and optimization of the staining protocol. Researchers can
adapt this general framework to design experiments for specific mordant dyes and biological
samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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red-94]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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